N-(4-chlorophenyl)-N-(2-furylmethyl)-N'-phenylurea

• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-1-(furan-2-ylmethyl)-3-phenylurea
• InChI: InChI=1S/C18H15ClN2O2/c19-14-8-10-16(11-9-14)21(13-17-7-4-12-23-17)18(22)20-15-5-2-1-3-6-15/h1-12H,13H2,(H,20,22)
• InChI Key: KFCMNQMNKDJJOS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)N(CC2=CC=CO2)C3=CC=C(C=C3)Cl

Description

N-(4-chlorophenyl)-N-(2-furylmethyl)-N'-phenylurea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CPPU and is a synthetic cytokinin that has been used in plant growth studies, as well as in research related to cell culture and tissue engineering.

Mechanism of Action

CPPU acts as a cytokinin, a class of plant hormones that regulate cell division and growth. It stimulates the activity of enzymes involved in cell division and promotes the production of cytokinins in plants. In animal studies, CPPU has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
CPPU has been shown to have various biochemical and physiological effects in plants and animals. In plants, it promotes cell division, increases chlorophyll content, and enhances photosynthesis. In animals, CPPU has been shown to improve wound healing, reduce inflammation, and promote tissue regeneration.

Advantages and Limitations for Lab Experiments

CPPU has several advantages for use in laboratory experiments. It is stable and easy to handle, and its effects can be easily measured. However, CPPU can be expensive and may require special handling and storage conditions to maintain its stability and purity.

Future Directions

There are several potential future directions for research on CPPU. In plant studies, researchers are exploring the use of CPPU in the production of biofuels and the development of drought-resistant crops. In animal studies, CPPU is being investigated for its potential applications in tissue engineering and regenerative medicine. Additionally, researchers are exploring the use of CPPU in combination with other compounds to enhance its effects and reduce its limitations.

Synthesis Methods

CPPU can be synthesized through various methods, including the reaction of 4-chloroaniline with furfural in the presence of sodium hydroxide, followed by the reaction with phenylisocyanate to form CPPU. This method has been optimized to produce high yields of CPPU with high purity.

Scientific Research Applications

CPPU has been extensively studied for its potential applications in various scientific fields. It has been shown to promote cell division and growth in plant tissue culture, leading to increased yields and improved quality of crops. CPPU has also been used in the regeneration of damaged tissues and organs in animals, with promising results in wound healing and tissue repair.